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Compound of Interest

Methyl 3-((3-
Compound Name:

bromophenoxy)methyl)benzoate
CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

Executive Summary & Core Directive

Methyl 3-((3-bromophenoxy)methyl)benzoate (C1sH13BrOs) is a halogenated aromatic ester.
The presence of the bromine atom and the ester linkage dictates its disposal pathway.

CORE DIRECTIVE: This compound must be strictly segregated into the Halogenated Organic
Waste stream. Under no circumstances should it be combined with non-halogenated solvents
(e.g., acetone, ethanol) or aqueous waste.[1] Downstream incineration of this compound
generates hydrogen bromide (HBr), requiring specialized scrubbers at the disposal facility.[1]
Contaminating non-halogenated streams with this compound can result in regulatory fines
(RCRA) and damage to incinerator infrastructure.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal. This compound
combines the reactivity of an ester with the environmental persistence of an aryl halide.
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Property

Data / Specification

Operational Implication

Compound Name

Methyl 3-((3-

bromophenoxy)methyl)benzoat

MUST be fully written on waste
tags.[2][3] No abbreviations.

e
High carbon content;
Molecular Formula C15H13BrOs
flammable.
] Heavy organic; likely sinks in
Molecular Weight ~321.17 g/mol

water (Density > 1.0).

Functional Groups

Methyl Ester, Aryl Bromide,
Ether

Ester: Hydrolysis risk in high
pH.[1] Bromide: Mandates

halogenated stream.

Physical State

Solid or Viscous Oil (Low MP)

May require dissolution for

liquid waste streams.

Primary Hazards

Irritant (Skin/Eye), Aquatic
Toxicity

Prevent release to drains.[1]

Marine pollutant.

RCRA Status

Characteristic Hazardous
Waste

Likely DOO1 (Ignitable) if in

solvent; Halogenated.

Pre-Disposal Stabilization

Before moving the material to the central waste area, ensure it is chemically stable.[1]

A. Purity Assessment

o Pure Substance: If disposing of the pure solid/oil, do not dissolve it unnecessarily unless

your facility requires liquid waste.[1] Solid waste packs ("Lab Packs") are often preferred for

pure chemicals to minimize solvent usage.

» Reaction Mixture: If the compound is in a crude reaction mixture, ensure any excess

reagents (e.g., thionyl chloride, strong bases) are quenched before adding to the waste

container.[1]
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o Risk:[4][5][6] Unquenched bases can hydrolyze the ester, releasing methanol (flammable)
and generating heat.[1]

B. Container Compatibility

 Recommended: HDPE (High-Density Polyethylene) or Borosilicate Glass.

e Prohibited: Metal cans. The potential for hydrolysis to generate acidic byproducts (HBr or
benzoic acid derivatives) poses a corrosion risk to metal containers.

Step-by-Step Disposal Workflow
Phase 1: Segregation (The Critical Step)

The most common compliance failure is "dilution” of halogenated waste into non-halogenated
streams.

« |dentify the Stream: Locate the satellite accumulation container specifically labeled
"HALOGENATED ORGANIC WASTE."

» Verify Contents: Ensure the container does not contain strong oxidizers (e.g., Nitric Acid) or
incompatible metals.

e Solvent Carrier (If dissolving): If you must dissolve the solid for transfer, use
Dichloromethane (DCM) or Chloroform. Do not use Acetone or Methanol as the primary
carrier if the destination is a dedicated halogenated drum, as this dilutes the caloric value for
the incinerator unnecessarily, though it is chemically permissible.[1]

Phase 2: Labeling & Documentation

Regulatory agencies (EPA/OSHA) require "Cradle-to-Grave" tracking.

e Tagging: Attach a hazardous waste tag immediately upon the first drop entering the
container.

o Nomenclature: Write the full chemical name. Do not write "Reaction Waste" or "Brominated
Ester."
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e Hazard Checkboxes: Check "Toxic" and "Irritant.” If dissolved in flammable solvent, check
"Ignitable."[1]

Phase 3: Physical Transfer

o PPE: Nitrile gloves (double-gloved recommended for halogenated organics), safety glasses,
and lab coat.[1]

o Fume Hood: Perform all transfers inside a certified fume hood to capture volatile organic
compounds (VOCs).

e Secondary Containment: Transport the primary container inside a secondary tub to catch
potential drips.

Decision Logic Diagram (Workflow)

The following diagram outlines the decision-making process for disposing of Methyl 3-((3-
bromophenoxy)methyl)benzoate.
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Caption: Operational workflow for classifying and segregating brominated ester waste. Note the
critical checkpoint preventing mixing with non-halogenated streams.

Spill Contingency Plan
In the event of a spill outside the fume hood:

o Evacuate & Ventilate: If the spill is >100mL, evacuate the immediate area. Halogenated
compounds can have narcotic effects.

e PPE Upgrade: Use Silver Shield® or Viton® gloves if direct prolonged contact with the bulk
liquid is expected, as Nitrile has finite breakthrough times for halogenated solvents like DCM.

e Absorb:

o Liquids: Use a universal sorbent (vermiculite or polypropylene pads). Do not use paper
towels as they increase flammability surface area.

o Solids: Wet-wipe with a solvent-dampened pad to prevent dust generation.

o Disposal of Debris: All cleanup materials (pads, gloves) must be treated as Hazardous
Chemical Waste and placed in the Halogenated solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

